2-(2-amino-4-ethyl-5-methyl-6-oxopyrimidin-1(6H)-yl)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-(2-amino-4-ethyl-5-methyl-6-oxopyrimidin-1-yl)-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C17H22N4O2/c1-5-13-12(4)16(23)21(17(18)20-13)9-15(22)19-14-8-10(2)6-7-11(14)3/h6-8H,5,9H2,1-4H3,(H2,18,20)(H,19,22)
• InChI Key: CRDVDZZCDLEXIR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=O)N(C(=N1)N)CC(=O)NC2=C(C=CC(=C2)C)C)C
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

2-(2-amino-4-ethyl-5-methyl-6-oxopyrimidin-1(6H)-yl)-N-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C17H22N4O2 and its molecular weight is 314.389. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial Properties :

  • Pyrimidinones and oxazinones derivatives, including those related to your compound of interest, have shown good antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).
  • Microwave irradiative cyclocondensation of related compounds has resulted in products with significant insecticidal and antibacterial potential (Deohate & Palaspagar, 2020).

• Antitumor Agents :

  • Certain pyrimidine derivatives have been synthesized as potential dual thymidylate synthase (TS) and dihydrofolate reductase (DHFR) inhibitors, exhibiting strong antitumor properties (Gangjee et al., 2009).

• Crystal Structure Studies :

  • Research into the crystal structures of pyrimidine derivatives has provided insights into their hydrogen-bonded aggregation, which is influenced by slight changes in molecular constitution (Trilleras et al., 2008).

• Chemical Synthesis and Transformation :

  • The synthesis of guanidine heterocyclic derivatives, including pyrimidine-based compounds, has been detailed, offering potential routes for developing new chemical entities (Banfield et al., 1987).

• Antifolate Activity :

  • 5-Deaza analogues of aminopterin and folic acid, structurally related to pyrimidines, have been synthesized, exhibiting notable anticancer activity (Su et al., 1986).